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Compound of Interest

Compound Name: Erigeside |

Cat. No.: B158207

Abstract: This document provides detailed protocols for the preparation, storage, and handling
of stock solutions of Erigeside C for use in various experimental settings. These guidelines are
intended for researchers, scientists, and professionals in the field of drug development and
biomedical research. Note: Initial searches for "Erigeside I" did not yield a known compound;
this protocol is based on the available data for "Erigeside C," a closely related and documented
iridoid glycoside.

Introduction

Erigeside C is a naturally occurring iridoid glycoside that has been identified in several plant
species.[1] Accurate and consistent preparation of stock solutions is a critical first step for
obtaining reproducible results in downstream experiments, including cell-based assays and
biochemical analyses. This protocol outlines the necessary steps for dissolving, aliquoting, and
storing Erigeside C to maintain its stability and integrity.

Physicochemical Properties

A summary of the key physicochemical properties of Erigeside C is presented in Table 1. This
information is essential for accurate calculations and proper handling of the compound.
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Property Value Source

Molecular Formula C15H20010 PubChem[1]
Molecular Weight 360.31 g/mol PubChem[1]
Exact Mass 360.10564683 Da PubChem[1]
CAS Number 112667-09-1 ChemSrc[2]
LogP 0.49 ChemSrc[2]

Table 1: Physicochemical data for Erigeside C.

Stock Solution Preparation Protocol

This protocol details the steps for preparing a 10 mM stock solution of Erigeside C in Dimethyl
Sulfoxide (DMSO). For other iridoid glycosides, solvents such as methanol/water mixtures have
also been utilized.[3]

3.1. Materials

Erigeside C powder (purity 295%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2. Safety Precautions

o Work in a well-ventilated area or a chemical fume hood.
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o Wear appropriate PPE to avoid skin and eye contact.
e Consult the Safety Data Sheet (SDS) for Erigeside C before handling.
3.3. Step-by-Step Procedure

o Determine the required mass: Use the following formula to calculate the mass of Erigeside C
needed to prepare the desired volume of a 10 mM stock solution.

Mass (mg) = Desired Concentration (mM) * Desired Volume (mL) * Molecular Weight (g/mol)
/1000

o Weigh the compound: Carefully weigh the calculated mass of Erigeside C powder using an
analytical balance.

» Dissolve the compound:
o Add the weighed Erigeside C powder to a sterile vial.
o Add the calculated volume of DMSO to the vial.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Gentle warming in a water bath (<37°C) may be used to aid dissolution if
necessary.

 Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C or -80°C for long-term stability. For short-term use, the
stock solution can be stored at 4°C for a few days, protected from light.

3.4. Example Calculation
To prepare 1 mL of a 10 mM stock solution of Erigeside C:
e Mass (mg) =10 mM * 1 mL * 360.31 g/mol / 1000

e Mass (mg) = 3.60 mg
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Therefore, 3.60 mg of Erigeside C should be dissolved in 1 mL of DMSO.

Desired Stock

Concentration (mM) Volume to Prepare (mL) Erigeside C to Weigh (mg)
10 1 3.60

10 5 18.02

20 1 7.21

>0 1 18.02

Table 2: Example calculations for preparing Erigeside C stock solutions.

Experimental Workflow & Logic Diagrams

The following diagrams illustrate the key workflows for preparing and using Erigeside C stock
solutions.
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Caption: Workflow for preparing Erigeside C stock solution.
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Caption: General workflow for using stock solutions in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols: Preparation of Stock
Solutions for Erigeside C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158207#erigeside-i-preparation-of-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b158207#erigeside-i-preparation-of-stock-solutions-for-experiments
https://www.benchchem.com/product/b158207#erigeside-i-preparation-of-stock-solutions-for-experiments
https://www.benchchem.com/product/b158207#erigeside-i-preparation-of-stock-solutions-for-experiments
https://www.benchchem.com/product/b158207#erigeside-i-preparation-of-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158207?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

